Cas no 875305-77-4 (4-Chloro-1H-indole-7-carboxylic acid)

4-Chloro-1H-indole-7-carboxylic acid is a halogenated indole derivative with a carboxylic acid functional group at the 7-position, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its chloro substitution at the 4-position enhances reactivity for further functionalization, while the carboxylic acid group allows for derivatization into esters, amides, or other conjugates. This compound is particularly valuable in the development of bioactive molecules, including potential drug candidates targeting indole-based pathways. Its high purity and well-defined structure ensure reproducibility in synthetic applications. Suitable for use in cross-coupling reactions, heterocyclic chemistry, and medicinal chemistry projects, it offers a reliable building block for advanced research.

4-Chloro-1H-indole-7-carboxylic acid structure

875305-77-4 structure

Product Name:4-Chloro-1H-indole-7-carboxylic acid

CAS No:875305-77-4

MF:C₉H₆ClNO₂

MW:195.602441310883

MDL:MFCD20657673

CID:1036397

PubChem ID:69346850

Update Time:2025-06-07

4-Chloro-1H-indole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-1H-indole-7-carboxylic acid
- 1H-Indole-7-carboxylic acid, 4-chloro-
- 4-Chloro-1H-indole-7-carboxylic acid (ACI)
- CS-0040696
- P12818
- SY105629
- DTXSID60740339
- EN300-1654407
- DB-332111
- 875305-77-4
- SB15934
- DS-5893
- SCHEMBL5187984
- AKOS016000908
- MFCD20657673
- FSSABPRCBJORSR-UHFFFAOYSA-N
- 4-Chloro-1H-indole-7-carboxylicacid
- MDL： MFCD20657673
- Inchi： 1S/C9H6ClNO2/c10-7-2-1-6(9(12)13)8-5(7)3-4-11-8/h1-4,11H,(H,12,13)
- InChI Key： FSSABPRCBJORSR-UHFFFAOYSA-N
- SMILES： O=C(C1C2=C(C=CN2)C(Cl)=CC=1)O

Computed Properties

Exact Mass: 195.0087061g/mol
Monoisotopic Mass: 195.0087061g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 53.1Å²

4-Chloro-1H-indole-7-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Chloro-1H-indole-7-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM146772-1g	4-chloro-1H-indole-7-carboxylic acid	875305-77-4	95%	1g	$580	2021-08-05
Alichem	A199008128-100mg	4-Chloro-1H-indole-7-carboxylic acid	875305-77-4	95%	100mg	$153.45	2023-08-31
Alichem	A199008128-250mg	4-Chloro-1H-indole-7-carboxylic acid	875305-77-4	95%	250mg	$248.00	2023-08-31
Alichem	A199008128-1g	4-Chloro-1H-indole-7-carboxylic acid	875305-77-4	95%	1g	$626.20	2023-08-31
Apollo Scientific	OR949059-100mg	4-Chloro-1H-indole-7-carboxylic acid	875305-77-4	97%	100mg	£210.00	2024-05-25
Apollo Scientific	OR949059-250mg	4-Chloro-1H-indole-7-carboxylic acid	875305-77-4	97%	250mg	£395.00	2024-05-25
Apollo Scientific	OR949059-1g	4-Chloro-1H-indole-7-carboxylic acid	875305-77-4	97%	1g	£895.00	2024-05-25
abcr	AB441011-100 mg	4-Chloro-1H-indole-7-carboxylic acid; .	875305-77-4		100mg	€267.40	2023-04-22
abcr	AB441011-250 mg	4-Chloro-1H-indole-7-carboxylic acid; .	875305-77-4		250mg	€495.20	2023-04-22
abcr	AB441011-1 g	4-Chloro-1H-indole-7-carboxylic acid; .	875305-77-4		1g	€1,173.50	2023-04-22